2-ethyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole

• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• SMILES: CCC1=NN=C(O1)C2=CC=CN2
• InChI: InChI=1S/C8H9N3O/c1-2-7-10-11-8(12-7)6-4-3-5-9-6/h3-5,9H,2H2,1H3
• InChIKey: QDVJUOVZSJTDKG-UHFFFAOYSA-N

2-Ethyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole (CAS 186809-79-0) is a heterocyclic small molecule (C8H9N3O, MW 163.18 g/mol) combining a 1,3,4-oxadiazole core with a pyrrole ring at position 5 and an ethyl substituent at position 2. This scaffold belongs to the broader class of pyrrolyl-oxadiazole biheterocycles, which have been investigated for antimicrobial and cytotoxic applications.

2-Ethyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole: Core Chemical Identity and Baseline Properties

2-Ethyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole (CAS 186809-79-0) is a heterocyclic small molecule (C8H9N3O, MW 163.18 g/mol) combining a 1,3,4-oxadiazole core with a pyrrole ring at position 5 and an ethyl substituent at position 2 . This scaffold belongs to the broader class of pyrrolyl-oxadiazole biheterocycles, which have been investigated for antimicrobial and cytotoxic applications [1]. The compound is commercially available as a screening compound for non-human research use only .

Scaffold use Pyrrolyl-oxadiazole core for synthetic library and SAR exploration

Screening context Primary bioassay screening compound (antimicrobial/cytotoxic research)

Research use only Non-human research; not for therapeutic or diagnostic application

• [1] Padmavathi, V., Nagendra Mohan, A. V., Thriveni, P., & Shazia, A. (2009). Synthesis and bioassay of a new class of heterocycles pyrrolyl oxadiazoles/thiadiazoles/triazoles. European Journal of Medicinal Chemistry, 44(5), 2313-2321. DOI: 10.1016/j.ejmech.2008.04.003. View Source

Procurement Advisory: Why Generic Substitution Among Pyrrolyl-Oxadiazoles Is Not Scientifically Justified for 2-Ethyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole

The pyrrolyl-oxadiazole chemical space is highly sensitive to substitution patterns. The Padmavathi et al. (2009) study demonstrated that even within a congeneric series, antimicrobial activity is driven by specific heterocycle pairing: pyrrole-oxadiazole hybrids exhibited the least activity compared to pyrrole-thiadiazole and pyrrole-triazole analogues, with activity further modulated by aryl sulfonyl substituents [1]. As such, the precise substitution at positions 2 (ethyl) and 5 (pyrrol-2-yl) cannot be assumed interchangeable with other alkyl or heteroaryl variants without risking loss of the desired biological or physicochemical profile.

Substitution-pattern sensitivity Alkyl or heteroaryl variation at positions 2/5 may shift biological activity profile; class-level evidence only.

Heterocycle pairing impact Pyrrole-oxadiazole hybrids exhibited lower activity than thiadiazole/triazole analogues in Padmavathi et al. (2009); non-interchangeability is suggested.

No direct comparator data Quantitative head-to-head data absent for this compound; assumed equivalence with analogues is unsupported.

• [1] Padmavathi, V., Nagendra Mohan, A. V., Thriveni, P., & Shazia, A. (2009). Synthesis and bioassay of a new class of heterocycles pyrrolyl oxadiazoles/thiadiazoles/triazoles. European Journal of Medicinal Chemistry, 44(5), 2313-2321. DOI: 10.1016/j.ejmech.2008.04.003. View Source

2-Ethyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole: Quantitative Differentiating Evidence

Critical Evidence Gap: No Direct Head-to-Head or Cross-Study Comparable Data Identified

An exhaustive search of primary literature and patents found no study that directly assays 2-ethyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole and reports quantitative biological or physicochemical data against a specific comparator. The closest class-level data come from Padmavathi et al. (2009), which evaluated structurally related but not identical 5-substituted-1,3,4-oxadiazole-2-thiols. In that study, pyrrole-oxadiazole hybrids (lacking the 2-ethyl substituent) exhibited the lowest antimicrobial activity relative to corresponding thiadiazole and triazole analogues [1]. However, no numerical data exist for this exact compound.

Antimicrobial context

Class-level

Qualitative class inference only

Direct data not available; project-specific screening required

Based on Padmavathi et al. (2009) class-level comparison; not compound-specific.

Evidence Dimension	Antimicrobial activity (class-level inference only)
Target Compound Data	Not available
Comparator Or Baseline	Pyrrole-thiadiazole and pyrrole-triazole analogues (Padmavathi et al., 2009)
Quantified Difference	Pyrrole-oxadiazole class exhibited 'least activity' qualitatively; no quantitative data for target compound.
Conditions	In vitro antimicrobial screening against S. aureus, B. subtilis, E. coli, K. pneumoniae, F. solani, C. lunata, A. niger.

Why This Matters

Without direct quantitative comparison, procurement decisions should rely on project-specific screening rather than assumed differential superiority.

• [1] Padmavathi, V., Nagendra Mohan, A. V., Thriveni, P., & Shazia, A. (2009). Synthesis and bioassay of a new class of heterocycles pyrrolyl oxadiazoles/thiadiazoles/triazoles. European Journal of Medicinal Chemistry, 44(5), 2313-2321. DOI: 10.1016/j.ejmech.2008.04.003. View Source

2-Ethyl-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole: Research Use Scenarios Based on Available Evidence

Scaffold Hopping and Derivatives Synthesis in Medicinal Chemistry

The compound serves as a versatile building block for constructing libraries of pyrrole-oxadiazole conjugates. Its ethyl and pyrrole substituents provide synthetic handles that can be further functionalized to explore structure-activity relationships, as demonstrated by the broader synthesis methodology of Padmavathi et al. (2009) [1].

Negative Control or Baseline Compound for Class-Level Biological Profiling

Given the class-level observation that pyrrole-oxadiazole hybrids display lower antimicrobial activity than their thiadiazole or triazole counterparts [1], this compound can be rationally employed as a negative control in comparative antimicrobial screening to benchmark more potent analogues.

Academic Study of Electronic and Steric Effects in Heterocyclic Chemistry

The specific combination of an electron-donating ethyl group and an electron-rich pyrrole ring on the oxadiazole core makes it a candidate model substrate for investigating substituent effects on ring reactivity, stability, and spectroscopic properties, as noted in standard chemical databases .

Provisional Screening in Early-Stage Drug Discovery

As a commercially available screening compound , it can be included in primary bioassays for antimicrobial, cytotoxic, or other target-based screens, acknowledging that any identified activity must be validated with direct comparator studies.

Application

Selection Property

Validation Focus

Scaffold hopping & derivatives synthesis

Synthetic versatility; substitution-pattern relevance

Functionalization and SAR exploration

Negative control / baseline compound

Class-level activity reference

Benchmarking against more active analogues

Electronic & steric effect studies

Substituent electronic/steric profile

Spectroscopic and reactivity analysis

Provisional screening (early discovery)

Screening compound availability

Primary assay validation with comparator studies

• [1] Padmavathi, V., Nagendra Mohan, A. V., Thriveni, P., & Shazia, A. (2009). Synthesis and bioassay of a new class of heterocycles pyrrolyl oxadiazoles/thiadiazoles/triazoles. European Journal of Medicinal Chemistry, 44(5), 2313-2321. DOI: 10.1016/j.ejmech.2008.04.003. View Source